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Abstract

Lancotrione, a potent triketone herbicide, is predominantly utilized in its sodium salt form for
the control of grass and broadleaf weeds in rice and other crops.[1][2][3] This technical guide
provides an in-depth comparison of lancotrione sodium salt and its parent compound,
focusing on their physicochemical properties, mechanism of action, and the rationale behind
the preferential use of the sodium salt in commercial formulations. While direct comparative
studies are limited in publicly available literature, this guide synthesizes existing data and
general principles of formulation science to provide a comprehensive overview for research and
development professionals.

Introduction

Lancotrione is a selective herbicide that functions through the inhibition of the enzyme 4-
hydroxyphenylpyruvate dioxygenase (HPPD).[2][3] This enzyme is a critical component in the
biochemical pathway responsible for the synthesis of plastoquinone and tocopherols in plants.
[2] By inhibiting HPPD, lancotrione disrupts this pathway, leading to the characteristic
bleaching of leaves and eventual plant death. Commercial formulations of lancotrione are
based on its sodium salt.[1][2][3] This guide explores the chemical and biological
characteristics of both the parent acid and its sodium salt, providing insights into the
formulation strategies for this class of herbicides.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b608446?utm_src=pdf-interest
https://www.benchchem.com/product/b608446?utm_src=pdf-body
https://www.plantgrowthhormones.com/info/overview-of-10-herbicides-and-1-herbicide-safe-45794968.html
https://www.chemicalbook.com/article/lancotrione-mode-of-action-uses-and-synthesis-method.htm
https://en.wikipedia.org/wiki/Lancotrione
https://www.benchchem.com/product/b608446?utm_src=pdf-body
https://www.benchchem.com/product/b608446?utm_src=pdf-body
https://www.chemicalbook.com/article/lancotrione-mode-of-action-uses-and-synthesis-method.htm
https://en.wikipedia.org/wiki/Lancotrione
https://www.chemicalbook.com/article/lancotrione-mode-of-action-uses-and-synthesis-method.htm
https://www.benchchem.com/product/b608446?utm_src=pdf-body
https://www.benchchem.com/product/b608446?utm_src=pdf-body
https://www.plantgrowthhormones.com/info/overview-of-10-herbicides-and-1-herbicide-safe-45794968.html
https://www.chemicalbook.com/article/lancotrione-mode-of-action-uses-and-synthesis-method.htm
https://en.wikipedia.org/wiki/Lancotrione
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

The conversion of a parent compound to a salt form is a common strategy in the

pharmaceutical and agrochemical industries to enhance physicochemical properties such as

solubility and stability. While specific experimental data directly comparing the properties of

lancotrione and its sodium salt are not readily available in the public domain, general

principles of chemistry suggest that the sodium salt will exhibit significantly higher aqueous

solubility.

Table 1: Physicochemical Properties of Lancotrione and Lancotrione Sodium Salt

Lancotrione (Parent

Property Lancotrione Sodium Salt
Compound)
2-{2-chloro-3-[2-(1,3-dioxolan- sodium 2-{2-chloro-3-[2-(1,3-
2-yl)ethoxy]-4- dioxolan-2-yl)ethoxy]-4-
IUPAC Name Y Y] % Y]
(methanesulfonyl)benzoyl}-3- (methanesulfonyl)benzoyl}-3-
hydroxycyclohex-2-en-1-one[4]  oxocyclohex-1-en-1-olate[5]
CAS Number 1486617-21-3[4] 1486617-22-4[6]
Molecular Formula C19H21ClOsS[4] C19H20CINaOsS[6]
Molecular Weight 444.9 g/mol 466.9 g/mol [7]
Appearance Likely a solid Solid[6]

Solubility in Water

Expected to be low

Expected to be significantly
higher than the parent

compound

Stability

Data not available

Formulated in stable

commercial products

Mechanism of Action: HPPD Inhibition

Both lancotrione and its sodium salt share the same active moiety and therefore the same

mechanism of action. The herbicidal activity is derived from the inhibition of the 4-

hydroxyphenylpyruvate dioxygenase (HPPD) enzyme.
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The HPPD Inhibition Pathway

The inhibition of HPPD disrupts the normal metabolic pathway of tyrosine in plants. This leads
to a cascade of effects culminating in phytotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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